Cas no 69745-68-2 (Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-)

Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]- structure
69745-68-2 structure
Product name:Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-
CAS No:69745-68-2
MF:C22H29NO2
MW:339.47116
CID:515115
PubChem ID:3053275

Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-
    • 3-[1-(4-Methoxyphenethyl)-3-propyl-3-pyrrolidinyl]phenol
    • 3-[1-[2-(4-methoxyphenyl)ethyl]-3-propylpyrrolidin-3-yl]phenol
    • 69745-68-2
    • 3-{1-[2-(4-Methoxyphenyl)ethyl]-3-propylpyrrolidin-3-yl}phenol
    • DTXSID90989916
    • Phenol, 3-(1-(p-methoxyphenethyl)-3-propyl-3-pyrrolidinyl)-
    • 3-(1-(p-Methoxyphenethyl)-3-propyl-3-pyrrolidinyl)phenol
    • BRN 1495829
    • Inchi: InChI=1S/C22H29NO2/c1-3-12-22(19-5-4-6-20(24)16-19)13-15-23(17-22)14-11-18-7-9-21(25-2)10-8-18/h4-10,16,24H,3,11-15,17H2,1-2H3
    • InChI Key: CCIOUZSOYCOVHS-UHFFFAOYSA-N
    • SMILES: CCCC1(CCN(C1)CCC2=CC=C(C=C2)OC)C3=CC(=CC=C3)O

Computed Properties

  • Exact Mass: 339.21997
  • Monoisotopic Mass: 339.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.7

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